Cas no 1213315-89-9 ((3S)-2,3-DIHYDRO-1-BENZOFURAN-3,6-DIAMINE)

• Product Name: (3S)-2,3-DIHYDRO-1-BENZOFURAN-3,6-DIAMINE
• CAS No: 1213315-89-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5594124
• PubChem ID: 130654267
• Update Time: 2025-05-26

(3S)-2,3-DIHYDRO-1-BENZOFURAN-3,6-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (3S)-2,3-DIHYDRO-1-BENZOFURAN-3,6-DIAMINE
• 3,6-Benzofurandiamine, 2,3-dihydro-, (3S)-
• (3S)-2,3-Dihydro-3,6-benzofurandiamine
• DTXSID301281886
• N14630
• 1213315-89-9

• Inchi： 1S/C8H10N2O/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-3,7H,4,9-10H2/t7-/m1/s1
• InChI Key： NUBUAOZJUKDCCF-SSDOTTSWSA-N
• SMILES： O1C2=CC(N)=CC=C2[C@H](N)C1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 298.2±40.0 °C(Predicted)
• pka: 9.35±0.20(Predicted)

Additional information on (3S)-2,3-DIHYDRO-1-BENZOFURAN-3,6-DIAMINE

(3S)-2,3-Dihydro-1-benzofuran-3,6-diamine (CAS No. 1213315-89-9): A Comprehensive Overview of Its Properties and Applications

The compound (3S)-2,3-Dihydro-1-benzofuran-3,6-diamine (CAS No. 1213315-89-9) is a chiral diamine derivative of benzofuran, a structural motif widely recognized in medicinal chemistry and material science. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the fields of pharmaceuticals and agrochemicals. The (3S)-configuration at the 3-position is critical for its biological activity, as enantiopure compounds often exhibit enhanced selectivity and potency compared to their racemic counterparts.

In recent years, the demand for chiral building blocks like (3S)-2,3-Dihydro-1-benzofuran-3,6-diamine has surged due to the growing emphasis on precision medicine and green chemistry. Researchers are increasingly focusing on sustainable synthesis routes to reduce environmental impact while maintaining high yields and purity. This compound’s diamine functionality allows for versatile modifications, enabling the development of novel drug candidates targeting neurological disorders, inflammation, and metabolic diseases—topics frequently searched in academic and industrial databases.

From a structural perspective, the benzofuran core of CAS No. 1213315-89-9 contributes to its rigidity and planar aromaticity, which are advantageous for interactions with biological targets such as enzymes and receptors. Its 6-amino group further enhances hydrogen-bonding capabilities, a feature often exploited in rational drug design. Computational studies, including molecular docking and QSAR modeling, have highlighted its potential as a scaffold for CNS-active compounds, aligning with current trends in neuropharmacology research.

The synthesis of (3S)-2,3-Dihydro-1-benzofuran-3,6-diamine typically involves asymmetric catalysis or resolution techniques to achieve high enantiomeric excess. Recent advancements in biocatalysis and flow chemistry have streamlined its production, addressing challenges like racemization and byproduct formation. These innovations resonate with the broader scientific community’s interest in cost-effective and scalable methodologies, as evidenced by frequent searches for “chiral amine synthesis” and “green synthetic routes”.

Beyond pharmaceuticals, CAS No. 1213315-89-9 finds applications in advanced materials, such as polymeric catalysts and ligands for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals makes it a candidate for designing heterogeneous catalysts used in renewable energy systems—a hot topic in materials science forums. Additionally, its fluorescence properties are being explored for sensor development, particularly in environmental monitoring.

Quality control of (3S)-2,3-Dihydro-1-benzofuran-3,6-diamine relies on advanced analytical techniques like HPLC, chiral chromatography, and mass spectrometry. Purity thresholds (>98%) are crucial for regulatory compliance, especially in GMP manufacturing. These protocols align with industry standards for high-value intermediates, a recurring theme in pharma QA/QC discussions.

In summary, 1213315-89-9 exemplifies the intersection of chiral chemistry and applied sciences. Its multifaceted applications—from drug discovery to smart materials—underscore its relevance in contemporary research. As the scientific community prioritizes stereoselective synthesis and sustainable practices, this compound is poised to remain a focal point in both academic and industrial settings.